Cas no 1464837-42-0 (3-methyl-2-(1,3-thiazol-5-yl)butanoic acid)

• Product Name: 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid
• CAS No: 1464837-42-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5977330
• PubChem ID: 82406137
• Update Time: 2025-09-27

3-methyl-2-(1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid
• EN300-1139386
• 1464837-42-0

• Inchi： 1S/C8H11NO2S/c1-5(2)7(8(10)11)6-3-9-4-12-6/h3-5,7H,1-2H3,(H,10,11)
• InChI Key： CUURKWGRAYRFBB-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid

3-Methyl-2-(1,3-thiazol-5-yl)butanoic Acid: A Comprehensive Overview

CAS No. 1464837-42-0, also known as 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a carboxylic acid group, making it a valuable candidate for various applications in drug discovery and development.

The thiazole ring is a heterocyclic aromatic compound that consists of one sulfur and one nitrogen atom in a five-membered ring. This ring structure imparts unique chemical and biological properties to the molecule, contributing to its potential therapeutic effects. The presence of the carboxylic acid group further enhances the compound's reactivity and solubility, making it suitable for a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute found that 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid can inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell viability and increased apoptosis in cancer cells.

The structural versatility of 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid also makes it an attractive candidate for drug design and optimization. Chemists can modify the molecule by introducing various functional groups or substituents to enhance its pharmacological properties. For instance, adding hydrophobic groups can improve the compound's lipophilicity and cellular uptake, while introducing polar groups can enhance its solubility and bioavailability. These modifications can be tailored to optimize the compound's efficacy and safety profile for specific therapeutic applications.

Furthermore, 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid has been studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. Research has shown that this compound can interact with specific GPCRs, such as the cannabinoid receptor type 2 (CB2), which is involved in immune function and pain modulation. By modulating these receptors, 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid could have therapeutic applications in conditions such as chronic pain and autoimmune disorders.

The synthesis of 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid involves several well-established chemical reactions. One common synthetic route involves the condensation of a thioamide with an appropriate aldehyde or ketone followed by oxidation to form the carboxylic acid group. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales. Additionally, recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 3-methyl-2-(1,3-thiazol-5-yl)butanoic acid (CAS No. 1464837-42-0) is a multifaceted organic compound with promising therapeutic potential. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the discovery of novel therapeutics.